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Compound of Interest

Compound Name: TC OT 39

Cat. No.: B611260 Get Quote

Disclaimer: TC OT 39 is a specific research chemical identified as a non-peptide partial agonist

of the oxytocin receptor.[1][2][3][4] The information provided herein is for guidance purposes

only and is based on general best practices for laboratory chemical disposal. It is not a

substitute for a formal Safety Data Sheet (SDS). You must consult the SDS provided by the

manufacturer for TC OT 39 before handling or disposing of this compound. Failure to adhere to

the specific instructions in the SDS can result in serious safety hazards and regulatory

violations.

Immediate Safety & Pre-Disposal Planning
Before beginning any disposal process, ensure you are operating in a designated and properly

equipped area. A comprehensive Chemical Hygiene Plan (CHP) should be in place for your

laboratory, outlining procedures for handling hazardous substances.[5][6]

Personal Protective Equipment (PPE) is mandatory. Based on the nature of the compound (a

bioactive small molecule), the following PPE should be used:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat, buttoned fully.
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Respiratory Protection: Use only under a certified chemical fume hood to avoid inhalation of

dust or aerosols.[7]

Step-by-Step Disposal Protocol for TC OT 39
This protocol assumes TC OT 39 is classified as a non-hazardous waste unless otherwise

specified by the SDS. Should the SDS indicate hazardous characteristics (e.g., toxicity,

reactivity), the procedure must be modified to comply with EPA and local regulations for

hazardous waste.[8][9][10][11]

Step 1: Waste Identification and Segregation

Confirm the Waste: Ensure the waste container exclusively contains TC OT 39 and is not

mixed with other reactive chemicals.[12]

Consult the SDS: The SDS is the definitive source for determining if TC OT 39 is a P-listed

or U-listed hazardous waste, which requires stringent disposal protocols.[13]

Segregate: Do not mix TC OT 39 waste with solvents, aqueous waste, or other solid

chemical waste unless explicitly permitted by your institution's waste management plan.

Step 2: Containerization

Primary Container: Collect waste TC OT 39 (solid powder) in a clearly labeled, sealable

container that is compatible with the chemical.

Labeling: The waste container must be labeled with:

"Waste TC OT 39"

CAS Number: 479232-57-0[1][3][4]

Molecular Formula: C₃₂H₄₀N₈O₂S[1][3][4]

Hazard identification (as per the SDS)

Accumulation Start Date
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Step 3: Neutralization / Deactivation (If Required)

The SDS for TC OT 39 or similar compounds may specify a deactivation procedure. A

common method for bioactive organic molecules involves chemical degradation.

Example Protocol (Hypothetical - Must be verified with SDS):

Work within a chemical fume hood.

Slowly add the solid waste to a solution of 10% sodium hypochlorite (bleach).

Allow the mixture to stir for a minimum of 2 hours to ensure complete degradation.

Neutralize the resulting solution to a pH between 6.0 and 8.0 using a suitable acid or base.

Dispose of the neutralized liquid as aqueous chemical waste.

Step 4: Final Disposal

Non-Hazardous: If confirmed as non-hazardous, the labeled waste container should be

transferred to your institution's designated chemical waste storage area for collection by a

licensed waste management vendor.

Hazardous: If TC OT 39 is deemed hazardous waste by the EPA or local regulations, it must

be managed by a certified hazardous waste contractor.[8][10] The waste will be tracked

using a hazardous waste manifest from its point of generation to its final disposal facility.[10]

[14]

Prohibited Disposal:Do not pour TC OT 39, or solutions containing it, down the drain.[6] Do

not dispose of it in regular trash.

Quantitative Data Summary
The following table summarizes key quantitative data for TC OT 39, which is essential for

proper handling and waste profiling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b611260?utm_src=pdf-body
https://www.benchchem.com/product/b611260?utm_src=pdf-body
https://www.sustainable-markets.com/how-to-dispose-of-hazardous-waste-in-the-workplace-epa-regulations-to-know/
https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://www.epa.gov/sites/default/files/2018-05/documents/proper-handling-of-hazardous-waste-guide.pdf
https://www.benchchem.com/product/b611260?utm_src=pdf-body
http://www.md.rcm.upr.edu/wp-content/uploads/sites/27/2014/08/21_OSHA_Lab_Standard_Chemical_Safety.pdf
https://www.benchchem.com/product/b611260?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 600.78 g/mol [1][3]

CAS Number 479232-57-0 [1][3][4]

EC₅₀ (Oxytocin Receptor) 33 nM - 180 nM [1][2][3]

Kᵢ (V₁ₐ Receptor) 330 nM [1][2][3]

Recommended Storage Store at -20°C [1][3]

Disposal Workflow Diagram
The following diagram illustrates the logical decision-making process for the proper disposal of

TC OT 39.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.tocris.com/products/tc-ot-39_4625
https://www.rndsystems.com/products/tc-ot-39_4625
https://www.tocris.com/products/tc-ot-39_4625
https://www.rndsystems.com/products/tc-ot-39_4625
https://en.wikipedia.org/wiki/TC_OT_39
https://www.tocris.com/products/tc-ot-39_4625
https://www.medchemexpress.com/tc-ot-39.html
https://www.rndsystems.com/products/tc-ot-39_4625
https://www.tocris.com/products/tc-ot-39_4625
https://www.medchemexpress.com/tc-ot-39.html
https://www.rndsystems.com/products/tc-ot-39_4625
https://www.tocris.com/products/tc-ot-39_4625
https://www.rndsystems.com/products/tc-ot-39_4625
https://www.benchchem.com/product/b611260?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: TC OT 39 Waste Generated

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Consult Manufacturer's SDS

3. Is Waste Hazardous per SDS/EPA?

4a. Segregate & Label as
NON-HAZARDOUS Chemical Waste

No

4b. Segregate & Label as
HAZARDOUS Chemical Waste

Yes

5. Transfer to Designated
Waste Accumulation Area

6. Arrange Pickup by Certified
Waste Disposal Vendor

End: Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the disposal of TC OT 39.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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